Cas no 1443346-81-3 (cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 1443346-81-3
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• MDL: MFCD23380162
• CID: 5170393
• Update Time: 2026-03-04

cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid

• MDL： MFCD23380162
• Inchi： 1S/C16H20O4/c1-20-10-11-6-8-12(9-7-11)15(17)13-4-2-3-5-14(13)16(18)19/h6-9,13-14H,2-5,10H2,1H3,(H,18,19)/t13-,14+/m0/s1
• InChI Key： CFKXXGKPLSMAKT-UONOGXRCSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@@H]1C(=O)C1=CC=C(COC)C=C1

Additional information on cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid

Cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic Acid (CAS No. 1443346-81-3): A Comprehensive Overview

Cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid, identified by its CAS number 1443346-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various biochemical applications. The presence of a cyclohexane ring conjugated with a benzoyl group substituted at the para position with a methoxymethyl moiety contributes to its distinct chemical profile, which is further enhanced by its cis configuration.

The< strong> molecular structure of cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid is meticulously designed to interact with biological targets in a specific manner. The cyclohexane ring provides a rigid scaffold, while the benzoyl group introduces a polar aromatic component that can engage in hydrogen bonding and other non-covalent interactions. The methoxymethyl substituent at the para position of the benzene ring adds another layer of functionality, influencing both the electronic properties and solubility characteristics of the compound. This intricate arrangement of functional groups makes it an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been growing interest in exploring the< strong> pharmacological potential of cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid. Its unique structural features suggest that it may possess< strong> bioactivity in various therapeutic areas. Preliminary studies have indicated that this compound exhibits< strong> anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory agents. The ability of the benzoyl group to interact with biological targets such as enzymes and receptors has been particularly noted, suggesting its utility in modulating cellular signaling pathways.

Moreover, the< strong> chemical stability of cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid under various conditions has been a focus of research. Its robust structure allows it to withstand environmental stressors, making it suitable for formulation into stable pharmaceutical products. This stability is crucial for ensuring the efficacy and safety of any drug candidates derived from this compound. Additionally, its< strong> solubility profile has been optimized for better bioavailability, which is essential for therapeutic applications.

The< strong> synthesis of cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and selective functional group transformations have been instrumental in constructing the desired molecular framework. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the compound's complexity and multifaceted nature.

In the realm of< strong> medicinal chemistry , cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid represents an exciting avenue for innovation. Its structural motifs are reminiscent of established pharmacophores found in many successful drugs, suggesting that it may serve as a lead compound for further derivatization and optimization. Researchers are exploring various modifications to enhance its< strong> pharmacokinetic properties , including improving its metabolic stability and reducing potential side effects. These efforts are part of a broader trend toward developing more targeted and effective therapeutic agents.

The< strong> computational modeling and< strong> molecular dynamics simulations have played a crucial role in understanding the interactions between cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid and its biological targets. These studies provide valuable insights into how the compound binds to receptors and enzymes, offering a rational basis for designing more potent derivatives. By leveraging computational tools, scientists can predict the behavior of new analogs before conducting expensive wet-lab experiments, thereby accelerating the drug discovery process.

In conclusion, cis-2-(4-Methoxymethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 1443346-81-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with promising preliminary findings in bioactivity studies, make it an attractive candidate for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.